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Compound of Interest

Compound Name:
3-Chloro-4-

morpholinophenylboronic acid

CAS No.: 1426246-59-4

Cat. No.: B1454722 Get Quote

Senior Application Scientist Technical Guide | CAS: 128796-39-4

Part 1: Executive Safety Snapshot
Immediate Action Required: If you are currently managing a spill or immediate exposure, refer

directly to Section 6: Emergency Contingencies.

Chemical Identity: 3-Chloro-4-morpholinophenylboronic acid

CAS Number: 128796-39-4

Physical State: Solid (typically off-white to beige powder)

Core Hazards (GHS): Skin Irritant (H315), Eye Irritant (H319), STOT-SE Respiratory (H335).

[1]

Critical PPE: Nitrile gloves (0.11 mm min. thickness), safety goggles (EN 166), and lab coat.

Use a NIOSH N95 or P100 particulate respirator if dust formation is likely.

Part 2: Chemical Profile & Hazard Analysis
To dispose of a chemical safely, one must understand its reactivity profile. This compound is

not merely "organic waste"; it is a halogenated, nitrogen-containing organoboron compound.
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Structural Moiety Disposal Implication

Boronic Acid (-B(OH)₂)

Mildly acidic. Can dehydrate to form boroxine

anhydrides. Incompatible with strong oxidizers

(e.g., H₂O₂, KMnO₄), which can cause

exothermic decomposition.

Morpholine Ring

Contains a secondary amine structure.

CRITICAL WARNING: Do not mix with

nitrosating agents (nitrites, nitrous acid) in the

waste stream, as this can form carcinogenic

nitrosamines.

Chloro- Substituent

Classifies this material as Halogenated Organic

Waste. It must not be incinerated in standard

non-halogenated waste streams due to the

potential for acid gas generation (HCl) during

combustion.

Part 3: Disposal Workflow & Protocols
Protocol A: Disposal of Solid Reagent (Expired or Excess)
Best for: Pure powder in original or secondary vials.

Segregation: Do not mix with general trash or biohazard waste.

Labeling: Affix a hazardous waste label clearly marked:

Content: "3-Chloro-4-morpholinophenylboronic acid"

Hazard Class: Irritant[2]

Constituents: "Solid Organic Waste, Halogenated"

Primary Containment: Keep the substance in its original glass or chemically resistant plastic

(HDPE) container. Ensure the lid is tightly sealed with Parafilm or electrical tape to prevent

fugitive dust.
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Secondary Containment: Place the sealed container into a clear, sealable plastic bag (e.g.,

Ziploc) to protect waste handlers from external contamination.

Transfer: Move to the Halogenated Solid Waste drum in your satellite accumulation area.

Protocol B: Disposal of Reaction Mixtures (Solubilized)
Best for: HPLC waste, mother liquors, or reaction byproducts.

Solvent Compatibility Check: Ensure the solvent system is compatible with the waste drum

(e.g., do not pour aqueous acidic waste into an organic solvent drum).

Classification:

If dissolved in DCM, Chloroform, or other halogenated solvents: Halogenated Organic

Liquid Waste.

If dissolved in Methanol, Ethyl Acetate, or DMSO: Halogenated Organic Liquid Waste (Due

to the solute's chlorine atom, the entire mixture usually defaults to the halogenated stream

to be safe, unless the concentration is negligible (<1000 ppm) and local EH&S regulations

allow otherwise).

Neutralization (Optional but Recommended): If the reaction mixture contains reactive

boronate species, quench with a small amount of water or mild aqueous acid (e.g., 1M HCl)

before adding to the waste container to prevent slow polymerization or anhydride formation

in the drum.

Transfer: Pour into the designated carboy using a funnel. Do not fill >90% capacity.

Protocol C: Contaminated Debris
Best for: Weigh boats, pipette tips, gloves, and paper towels.

Gross Contamination: If a weigh boat has visible bulk powder, scrape the excess into the

Solid Waste container (Protocol A) first.

Trace Contamination: Place lightly contaminated items into a Chemically Contaminated Solid

Waste bin (often a yellow bag or bucket in industrial labs).
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Sharps: If using needles or glass pipettes, dispose of them in a Puncture-Proof Sharps

Container labeled for chemical contamination.

Part 4: Decision Logic (Visualization)
The following decision tree illustrates the segregation logic required for compliance with RCRA

and standard laboratory safety protocols.

Waste Generation:
3-Chloro-4-morpholinophenylboronic acid

Physical State?

Solid / Powder Solution / Mixture Contaminated Items
(Gloves, Paper)

Is it Pure/Bulk? Solvent Type? Is it Sharp?

Halogenated Solid
Waste Drum

Yes

Halogenated Liquid
Waste Carboy

DCM, CHCl3, etc.

Non-Halogenated Liquid
Waste Carboy

MeOH, EtOAc

Note: Solute contains Cl.
Default to Halogenated

if >1000ppm

Recommended

Chem-Contaminated
Sharps Container

Yes (Needles/Glass)

Dry Chemical
Waste Bin

No (Gloves/Paper)
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Click to download full resolution via product page

Figure 1: Waste segregation decision tree ensuring compliance with halogenated waste

protocols.

Part 5: Regulatory & Expert Insights
The Nitrosamine Hazard (Authoritative Insight)
While 3-Chloro-4-morpholinophenylboronic acid is stable, the morpholine moiety presents a

latent hazard often overlooked in standard SDSs. In the presence of nitrosating agents (e.g.,

sodium nitrite, nitrous acid, or nitrogen oxides found in some waste streams), morpholine

derivatives can generate N-nitrosomorpholine (NMOR), a potent carcinogen.

Actionable Rule: NEVER dispose of this compound in the same waste container as acidic

aqueous waste containing nitrites or nitrates.

Environmental Compliance (EPA/RCRA)
Waste Code: This specific compound does not have a unique P or U list code.

Characteristic Waste: If disposed of in a flammable solvent (Flash point <60°C), it carries the

D001 (Ignitable) code.

Halogen Content: Because it contains Chlorine, it must be incinerated at high temperatures

(>1100°C) with scrubbers to manage HCl emissions. Labeling it "Halogenated" ensures the

waste disposal facility routes it to the correct incinerator.

Part 6: Emergency Contingencies
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Scenario Procedure

Minor Spill (Solid)

1. Don PPE (Gloves, Goggles, N95).2. Gently

sweep up powder to avoid dust generation. Use

a damp paper towel to capture fine

particulates.3. Place waste in a sealed bag and

label as hazardous waste.

Major Spill (Liquid)

1. Evacuate the immediate area.2. Use an

absorbent boom or vermiculite to contain the

spread.3.[2][3] Do not use combustible materials

(sawdust) if the solvent is flammable.4. Collect

absorbed material into a pail labeled "Debris

from Chemical Spill."

Skin Exposure

Wash with soap and copious water for 15

minutes. Boronic acids can be sticky; ensure

thorough scrubbing.

Eye Exposure

Flush with water for 15 minutes.[4][5][6] Seek

medical attention immediately (Irritant Category

2A).[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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